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Compound of Interest

Compound Name:
2,5-Dimethoxybenzyl 3-

methylbutanoate

Cat. No.: B1592918 Get Quote

An In-depth Technical Guide to 2,5-
Dimethoxybenzyl 3-methylbutanoate
This technical guide provides a comprehensive overview of the available material safety data,

experimental protocols, and potential biological significance of 2,5-Dimethoxybenzyl 3-
methylbutanoate. The information is intended for researchers, scientists, and professionals

involved in drug development and chemical research.

Compound Identification and Properties
2,5-Dimethoxybenzyl 3-methylbutanoate, also known as 2,5-dimethoxybenzyl isovalerate, is

an ester with the chemical formula C₁₄H₂₀O₄.[1][2] While a comprehensive, officially recognized

Material Safety Data Sheet (MSDS) is not readily available in public domains, a summary of its

physical and chemical properties has been compiled from various chemical suppliers and

databases.

Table 1: Physical and Chemical Properties of 2,5-Dimethoxybenzyl 3-methylbutanoate
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Property Value Source

Molecular Formula C₁₄H₂₀O₄ [1][2]

Molecular Weight 252.31 g/mol [1]

CAS Number 876665-00-8 [1]

Appearance Light yellow liquid [2]

Purity ≥95% [2][3]

Storage Room temperature, dry, sealed [2]

LogP 2.79310 [3]

PSA 44.76000 [3]

Safety and Hazard Information
Due to the lack of a specific MSDS for 2,5-Dimethoxybenzyl 3-methylbutanoate, the safety

and hazard information for a structurally similar compound, Benzyl isovalerate (Benzyl 3-

methylbutanoate), is provided as a proxy. It is crucial to note that the presence of two methoxy

groups on the benzyl ring may alter the toxicological properties of the target compound.

Therefore, this information should be used with caution and appropriate safety measures

should always be employed.

Table 2: Hazard Summary for Benzyl Isovalerate (Analogue)
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Hazard Description Precautionary Statements

Acute Health Hazard

Irritant to eyes, skin, mucous

membranes, and respiratory

system. May be harmful by

ingestion, skin absorption, and

inhalation.[4]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312: IF SWALLOWED:

call a POISON CENTER or

doctor/physician IF you feel

unwell. P302+P352: IF ON

SKIN: wash with plenty of soap

and water. P304+P340: IF

INHALED: Remove victim to

fresh air and Keep at rest in a

position comfortable for

breathing.[4]

Flammability Combustible liquid.[5][6]

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[7]

Chronic Health Hazard

Not Available. The toxicological

properties have not been

thoroughly investigated.[4]

Handle in accordance with

good industrial hygiene and

safety practice.[6]

Incompatible Materials Strong oxidizing agents.[5] ---

Experimental Protocols
Detailed experimental protocols for the synthesis of 2,5-Dimethoxybenzyl 3-methylbutanoate
are not explicitly published. However, based on general methods for the synthesis of benzyl

esters, a plausible protocol can be devised. Fischer-Speier esterification is a common and

effective method for this type of synthesis.[8][9]

Synthesis of 2,5-Dimethoxybenzyl 3-methylbutanoate
via Fischer-Speier Esterification
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This protocol describes the acid-catalyzed esterification of 2,5-dimethoxybenzyl alcohol with 3-

methylbutanoic acid.

Materials:

2,5-Dimethoxybenzyl alcohol

3-Methylbutanoic acid (isovaleric acid)

Concentrated Sulfuric Acid (H₂SO₄)

Toluene

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2,5-dimethoxybenzyl alcohol (1.0 equivalent) in toluene.

Add 3-methylbutanoic acid (1.2 equivalents) to the solution.

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops) to the reaction

mixture.

Attach a reflux condenser and heat the mixture to reflux (approximately 110-120 °C) for 2-4

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure using a

rotary evaporator to obtain the crude product.

The crude 2,5-Dimethoxybenzyl 3-methylbutanoate can be further purified by column

chromatography on silica gel if necessary.
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Synthesis Workflow of 2,5-Dimethoxybenzyl 3-methylbutanoate
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Caption: Synthesis workflow for 2,5-Dimethoxybenzyl 3-methylbutanoate.
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Potential Biological Activity and Signaling Pathways
While no specific biological activities or signaling pathway interactions have been reported for

2,5-Dimethoxybenzyl 3-methylbutanoate, research on structurally related compounds

provides insights into its potential pharmacological relevance. For instance, a synthetic

analogue, 3-O-(3,4,5-trimethoxybenzoyl)-(-)-epicatechin (TMECG), has demonstrated

significant antiproliferative activity against cancer cell lines.[10] The mechanism of action for

TMECG involves the inhibition of dihydrofolate reductase (DHFR), a key enzyme in the folate

metabolic pathway, which is crucial for DNA synthesis and cell proliferation.[10]

This suggests that other substituted benzyl esters, potentially including 2,5-Dimethoxybenzyl
3-methylbutanoate, could exhibit similar inhibitory effects on enzymes within critical metabolic

pathways. The dimethoxy substitution pattern on the benzyl ring can influence the molecule's

binding affinity to biological targets.

Hypothetical Inhibition of Folate Metabolism
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Click to download full resolution via product page

Caption: Hypothetical inhibition of the folate pathway by the compound.

Conclusion
2,5-Dimethoxybenzyl 3-methylbutanoate is a chemical compound for which detailed safety

and biological data are not yet fully established. This guide provides the most current available

information on its properties and outlines a practical synthetic protocol. The potential for

biological activity, suggested by studies on analogous structures, indicates that this compound

could be a subject of interest for further research, particularly in the fields of medicinal

chemistry and drug discovery. Researchers handling this compound should adhere to strict

safety protocols, drawing guidance from the data on similar molecules, and conduct thorough

characterization to explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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